(3-Ethylpyridin-4-yl)methanamine
Overview
Description
(3-Ethylpyridin-4-yl)methanamine, also known as 3-ethyl-4-pyridylmethanamine or 3-ethyl-4-aminomethylpyridine, is a pyridine derivative. It has the molecular formula C8H12N2 and a molecular weight of 136.19 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of (3-Ethylpyridin-4-yl)methanamine are not fully detailed in the search results. It is known that the compound has a molecular weight of 136.19 g/mol . More specific properties like boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
Antibacterial and Antifungal Activity
A novel azetidine derivative, synthesized from a compound closely related to "(3-Ethylpyridin-4-yl)methanamine," was evaluated for antibacterial and antifungal activities, showing acceptable results. This study underscores the potential of such derivatives in developing new antimicrobial agents (B. G. Rao, A. Prasad, & P. Rao, 2013).
Anticonvulsant Agents
Research into the synthesis and characterization of heterocyclic Schiff bases of 3-aminomethyl pyridine revealed potential anticonvulsant agents. These compounds exhibited significant seizure protection in various models, highlighting the therapeutic potential of "(3-Ethylpyridin-4-yl)methanamine" derivatives in treating epilepsy (S. Pandey & R. Srivastava, 2011).
Drug Development for Depression
Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, designed as "biased agonists" of serotonin 5-HT1A receptors, showed promise as antidepressant drug candidates. These derivatives exhibited high selectivity and potent antidepressant-like activity, suggesting potential applications in treating depression (J. Sniecikowska et al., 2019).
Catalysis and Material Science
Complexes of tridentate 3N ligands, including those related to "(3-Ethylpyridin-4-yl)methanamine," have been studied as catalysts for the selective hydroxylation of alkanes, displaying high efficiency and selectivity. This research demonstrates the compound's relevance in catalytic processes and material science applications (M. Sankaralingam & M. Palaniandavar, 2014).
Supercritical Fluid Chromatography
The synthesis and characterization of novel polymer-based pyridine stationary phases for supercritical fluid chromatography illustrate another application area. These phases, related to "(3-Ethylpyridin-4-yl)methanamine," were used to analyze basic compounds, showcasing the compound's utility in analytical chemistry (C. West et al., 2018).
Safety and Hazards
properties
IUPAC Name |
(3-ethylpyridin-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-2-7-6-10-4-3-8(7)5-9/h3-4,6H,2,5,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPQXIXQHINAEIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CN=C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Ethylpyridin-4-yl)methanamine | |
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